![molecular formula C9H12ClN3O B1464526 3-chloro-N-[(oxolan-2-yl)methyl]pyrazin-2-amine CAS No. 1247795-87-4](/img/structure/B1464526.png)
3-chloro-N-[(oxolan-2-yl)methyl]pyrazin-2-amine
Overview
Description
3-Chloro-N-[(oxolan-2-yl)methyl]pyrazin-2-amine, also known as CMP, is an organochlorine compound that is used in a variety of scientific research applications. CMP is a versatile compound that has been used in a variety of experiments, including those involving biochemical and physiological processes.
Scientific Research Applications
Synthesis and Characterization
General and Efficient Synthesis Routes : Colbon et al. (2008) developed a two-stage process for synthesizing 6-methylpyrazine-2-yl-amines, providing a method that could potentially be applicable for synthesizing derivatives like "3-chloro-N-[(oxolan-2-yl)methyl]pyrazin-2-amine" (Colbon et al., 2008).
Structural Analysis via X-Ray Crystallography : Titi et al. (2020) synthesized hydroxymethyl pyrazole derivatives and performed X-ray crystallography to elucidate their structure, which could provide insights into the structural aspects of related compounds (Titi et al., 2020).
Oxidative Cyclization Methods : Li et al. (2019) reported on the oxidative cyclization of 1-(pyrazin-2-yl)guanidine derivatives to produce triazolopyrazin-amines, showcasing a synthetic method that may be relevant for producing structurally similar compounds (Li et al., 2019).
Biological Activities and Applications
Antitumor and Antimicrobial Activities : The study by Titi et al. (2020) also explored the biological activities of synthesized pyrazole derivatives, identifying antitumor, antifungal, and antibacterial pharmacophore sites, suggesting potential biomedical applications of similar compounds (Titi et al., 2020).
Insecticidal and Antibacterial Potential : Deohate and Palaspagar (2020) evaluated the insecticidal and antibacterial potential of pyrimidine-linked pyrazole heterocyclics, which may indicate the utility of related pyrazine derivatives in these areas (Deohate & Palaspagar, 2020).
properties
IUPAC Name |
3-chloro-N-(oxolan-2-ylmethyl)pyrazin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClN3O/c10-8-9(12-4-3-11-8)13-6-7-2-1-5-14-7/h3-4,7H,1-2,5-6H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTIDCTJSVYIJKG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC2=NC=CN=C2Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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